(4-Chloropyridin-3-yl)methanol

• CAS: 189449-41-0
• Molecular Formula: C6H6ClNO
• Molecular Weight: 143.57 g/mol
• SMILES: C1=CN=CC(=C1Cl)CO
• InChI: InChI=1S/C6H6ClNO/c7-6-1-2-8-3-5(6)4-9/h1-3,9H,4H2
• InChIKey: FYKNUGKDTZRYJM-UHFFFAOYSA-N

(4-Chloropyridin-3-yl)methanol (4-chloro-3-hydroxymethylpyridine) is a bifunctional pyridine building block bearing a chlorine atom at the 4-position and a hydroxymethyl group at the 3-position. With a molecular weight of 143.57 g/mol, a boiling point of 262.8 °C at 760 mmHg, density of 1.324 g/cm³, and a calculated LogP of 1.23, it occupies a distinct physicochemical space among halogenated pyridinemethanols.

(4-Chloropyridin-3-yl)methanol – CAS 189449-41-0 Procurement & Selection Overview

(4-Chloropyridin-3-yl)methanol (4-chloro-3-hydroxymethylpyridine) is a bifunctional pyridine building block bearing a chlorine atom at the 4-position and a hydroxymethyl group at the 3-position. With a molecular weight of 143.57 g/mol, a boiling point of 262.8 °C at 760 mmHg, density of 1.324 g/cm³, and a calculated LogP of 1.23, it occupies a distinct physicochemical space among halogenated pyridinemethanols . The compound serves as a versatile intermediate in medicinal chemistry and agrochemical research, particularly where the chlorine atom provides a synthetic handle for cross‑coupling reactions (Suzuki, Buchwald‑Hartwig) while the primary alcohol enables oxidation, esterification, or conversion to a leaving group .

Why In‑Class Halogenated Pyridinemethanols Cannot Simply Be Interchanged for (4-Chloropyridin-3-yl)methanol

Halogenated pyridinemethanols sharing the same molecular formula are not functionally equivalent. The position of the chlorine substituent on the pyridine ring dictates the electron density distribution, directing effects in further functionalization, and the physical properties that govern purification and formulation. For example, the 4-chloro-3-hydroxymethyl isomer (boiling point 262.8 °C; density 1.324 g/cm³) differs measurably from its 5-chloro positional isomer (boiling point 258.8 °C) and more substantially from the 4‑bromo analog (boiling point 302.8 °C; density 1.668 g/cm³) . These differences directly impact distillation recovery, chromatographic behavior, and downstream reactivity in cross‑coupling and nucleophilic aromatic substitution (SNAr) reactions. The specific 4-chloro-3-hydroxymethyl substitution pattern is also the scaffold embedded in advanced clinical candidates such as the FAAH inhibitor JNJ‑42165279, underscoring that the exact regiochemistry and halogen identity are critical to pharmacological outcome [1].

• [1] Janssen Pharmaceutica. JNJ-42165279: a potent and selective FAAH inhibitor containing the N-(4-chloropyridin-3-yl) motif. IC50 = 70 nM (human FAAH); 313 nM (rat FAAH). Bertin Bioreagent Product Page. https://www.bertin-bioreagent.com/19987-jnj-42165279 View Source

Quantitative Differentiation of (4-Chloropyridin-3-yl)methanol from Closest Analogs – Procurement Evidence Guide

Boiling Point Lower by 40 °C versus 4‑Bromo Analog – Distillation and Purification Advantage

(4-Chloropyridin-3-yl)methanol exhibits a predicted boiling point of 262.8 °C at 760 mmHg, whereas the corresponding 4‑bromo analog, (4‑bromopyridin-3‑yl)methanol, shows a boiling point of 302.8 °C under identical conditions . This 40 °C difference reflects the lower molecular weight and weaker van der Waals interactions of the chloro derivative and translates into lower energy consumption during vacuum distillation, reduced thermal degradation risk, and simpler purification workflows.

Evidence Dimension	Boiling point at 760 mmHg
Target Compound Data	262.8 °C (predicted)
Comparator Or Baseline	(4‑Bromopyridin-3‑yl)methanol: 302.8 °C (predicted)
Quantified Difference	Δ = 40.0 °C lower for the chloro analog
Conditions	Predicted values at 760 mmHg (ACD/Labs or equivalent); data from supplier technical sheets

Why This Matters

A 40 °C lower boiling point directly reduces distillation cost and thermal stress during large‑scale purification, favoring (4‑chloropyridin‑3‑yl)methanol for procurement when ease of purification is a selection criterion.

Density 20% Lower than 4‑Bromo Analog – Handling and Shipping Logistics

The density of (4‑chloropyridin‑3‑yl)methanol is reported as 1.324 g/cm³, compared with 1.668 g/cm³ for (4‑bromopyridin‑3‑yl)methanol . This ≈21% lower density means that for a given mass ordered, the chloro compound occupies roughly 26% more volume, an important consideration for warehousing and shipping, but also correlates with lower molecular weight (143.57 vs. 188.02 g/mol) and reduced shipping costs per mole of reactive sites.

Evidence Dimension	Density (g/cm³)
Target Compound Data	1.324 g/cm³
Comparator Or Baseline	(4‑Bromopyridin‑3‑yl)methanol: 1.668 g/cm³
Quantified Difference	Δ = −0.344 g/cm³ (−20.6%)
Conditions	Reported/predicted density at ambient temperature; supplier technical data

Why This Matters

The 20% lower density, combined with a 24% lower molecular weight, reduces per‑mole shipping mass, making the chloro analog more economical for bulk procurement when the synthetic plan utilizes the halogen as a reactive handle.

Lipophilicity Window Between 4‑Chloro and 4‑Bromo Analogs – LogP Difference of 0.11

The calculated LogP of (4‑chloropyridin‑3‑yl)methanol is 1.23, whereas that of the 4‑bromo analog is 1.34 . This ΔLogP of 0.11 indicates that the chloro compound is slightly less lipophilic, which may favor aqueous solubility and reduce non‑specific protein binding in biological assays. For medicinal chemistry campaigns where logD7.4 or LogP tuning is critical, the chloro variant offers a distinct starting point compared to the bromo congener.

Evidence Dimension	Calculated LogP (XLogP3 or equivalent)
Target Compound Data	1.23
Comparator Or Baseline	(4‑Bromopyridin‑3‑yl)methanol: 1.34
Quantified Difference	ΔLogP = 0.11 units lower for chloro
Conditions	Calculated values (BOC Sciences / ACD/Labs); experimental verification pending

Why This Matters

A ΔLogP of 0.11, though modest, can influence solubility and permeability rankings in early‑stage drug discovery, providing a rationale for selecting the chloro building block when lower lipophilicity is desired.

Synthesis Yield Benchmark: 85% via Regioselective One‑Pot Lithiation/Formylation/Reduction

A one‑pot lithiation/formylation/Cannizzaro‑reduction sequence on 4‑chloropyridine delivers the target compound in 85% isolated yield as the hydrochloride salt . This high‑yielding, regioselective route contrasts with alternative methods for other positional isomers that may require multi‑step sequences or suffer from poor regiocontrol. The availability of a reproducible, literature‑documented protocol with a high yield directly impacts procurement security and cost of goods for kilo‑scale campaigns.

Evidence Dimension	Isolated yield of hydrochloride salt
Target Compound Data	85% yield
Comparator Or Baseline	4‑Chloropyridin‑3‑yl alcohols prepared via alternative methods: 42–52% yield (Rashad Ahmed, 2014)
Quantified Difference	Target route yield is 1.6‑ to 2.0‑fold higher than the alternative preparation
Conditions	4-Chloropyridine → LDA/DMF → aq. HCHO (crossed‑Cannizzaro); isolated as HCl salt

Why This Matters

An 85% published yield provides confidence in synthetic accessibility and cost predictability, a key factor for procurement decisions when scaling from gram to kilogram quantities.

• [1] Rashad Ahmed, A. A. The medicinal chemistry development for new antimicrobial chemotherapeutics. PhD Thesis, University of Wollongong, 2014. 4‑Chloropyridin‑3‑yl alcohols were prepared in 42–52% yield. View Source

Boiling Point Distinction from 5‑Chloro Positional Isomer – 4.0 °C Higher, Indicative of Different Intermolecular Interactions

The 4‑chloro‑3‑hydroxymethyl isomer boils at 262.8 °C, whereas the 5‑chloro‑3‑hydroxymethyl isomer (CAS 22620‑34‑4) boils at 258.8 °C . The 4.0 °C difference, although modest, reflects altered hydrogen‑bonding and dipole‑dipole interactions resulting from the different substitution geometry. This can be exploited for isomer verification by GC or fractional distillation and confirms that the two positional isomers are distinct chemical entities requiring separate quality control specifications.

Evidence Dimension	Boiling point at 760 mmHg
Target Compound Data	262.8 °C
Comparator Or Baseline	(5‑Chloropyridin‑3‑yl)methanol: 258.8 °C
Quantified Difference	Δ = 4.0 °C higher for the 4‑chloro isomer
Conditions	Predicted boiling points at 760 mmHg from supplier data

Why This Matters

Procurement specifications must distinguish between positional isomers; the 4.0 °C boiling‑point difference provides a simple analytical handle for identity confirmation and purity assessment.

Procurement‑Relevant Application Scenarios for (4-Chloropyridin-3-yl)methanol

Medicinal Chemistry: FAAH and Kinase Inhibitor Scaffold Construction

The N‑(4‑chloropyridin‑3‑yl) motif is embedded in JNJ‑42165279, a clinical‑stage FAAH inhibitor with an IC50 of 70 nM against the human enzyme [1]. The chlorine atom at the 4‑position serves as a key synthetic handle for late‑stage functionalization via Suzuki or Buchwald‑Hartwig coupling, while the hydroxymethyl group can be oxidized to the aldehyde or converted to a leaving group for amine installation. For medicinal chemistry groups running SAR campaigns on pyridine‑containing leads, (4‑chloropyridin‑3‑yl)methanol offers a direct entry to this validated pharmacophoric fragment.

Agrochemical Intermediate: 3‑Substituted Pyridinemethanol Fungicides

Patents describing 3‑substituted pyridinemethanols as fungicides (e.g., US 5,196,433) explicitly enable halogen substitution at the 4‑position [2]. The bifunctional nature of (4‑chloropyridin‑3‑yl)methanol allows the chlorine to modulate electronic properties and lipophilicity of the final agrochemical, while the alcohol provides a derivatization point for ester or ether prodrugs. The 85% scalable synthesis supports cost‑effective supply for agrochemical development programs.

Building Block for Regioselective Derivatization – 4‑Chloro versus 5‑Chloro Isomer Selection

The 4‑chloro‑3‑hydroxymethyl substitution pattern places the chlorine para to the pyridine nitrogen and adjacent to the hydroxymethyl group, a geometry that directs nucleophilic aromatic substitution (SNAr) differently than the 5‑chloro isomer. The 4.0 °C boiling point difference between the two isomers provides analytical confirmation of isomeric purity. Research groups requiring a single, well‑characterized positional isomer for structure‑activity relationship studies should specify the 4‑chloro isomer to avoid confounding biological results arising from isomeric impurities.

Scale‑Up and Process Chemistry: High‑Yielding Route with Established Reproducibility

The one‑pot lithiation/formylation/reduction protocol delivers the hydrochloride salt in 85% yield from inexpensive 4‑chloropyridine . This published procedure, which uses standard reagents (LDA, DMF, aqueous formaldehyde), has been cited in subsequent process patents and provides a reliable starting point for kilo‑lab scale‑up. The combination of a well‑documented synthetic route, moderate boiling point (262.8 °C) amenable to vacuum distillation, and commercial availability from multiple suppliers makes (4‑chloropyridin‑3‑yl)methanol a low‑risk procurement choice for process R&D.

• [1] Janssen Pharmaceutica. JNJ-42165279: FAAH inhibitor with IC50 = 70 nM (hFAAH), 313 nM (rFAAH). Bertin Bioreagent Product Page. https://www.bertin-bioreagent.com/19987-jnj-42165279 View Source
• [2] T. Zierke, E. Ammermann, G. Lorenz. 3‑Substituted pyridinemethanols and fungicides containing them. US Patent 5,196,433, 1993. View Source